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Compound of Interest

Compound Name: Acetyl-PHF6 amide TFA

Cat. No.: B6295714

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acetyl-PHF6 amide
TFA, a tau-derived hexapeptide crucial for research into neurodegenerative diseases,
particularly Alzheimer's disease. Due to its nature as a peptide salt containing Trifluoroacetic
Acid (TFA), specific precautions are necessary to ensure laboratory safety and experimental
integrity.

Chemical and Physical Properties

Acetyl-PHF6 amide TFA is a synthetic peptide with the sequence Ac-Val-GIn-lle-Val-Tyr-Lys-
NH2. The trifluoroacetate salt form is common due to its use in peptide synthesis and
purification.
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Property Data

Molecular Formula C40H64F3N9011

Molecular Weight 903.99 g/mol

Appearance White to off-white solid powder

Soluble in DMSO (67.5 mg/mL with sonication)

Solubility 2]

-20°C for up to 3 years. Keep away from
Storage (Powder) moisture.[?]

Storage (In Solvent) -80°C for up to 1 year.[2]

Hazard Identification and Safety Precautions

The primary hazards associated with Acetyl-PHF6 amide TFA stem from the trifluoroacetic
acid component, which is corrosive. Direct contact can cause severe skin burns and eye
damage. Inhalation of the powder or aerosols can irritate the respiratory tract.

GHS Hazard Classification (Anticipated)

While a specific GHS classification for Acetyl-PHF6 amide TFA is not readily available, based
on its composition, the following hazards should be assumed:

Hazard Class Category
Skin Corrosion/Irritation 1A-1C
Serious Eye Damage/Eye Irritation 1

Specific Target Organ Toxicity (Single Exposure)

- Respiratory Tract Irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Acetyl-PHF6 amide TFA to
prevent exposure.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Double gloving is

recommended.

To prevent skin contact with

the corrosive TFA component.

Eye and Face Protection

ANSI-approved chemical
splash goggles. A face shield
should be worn when there is

a significant splash hazard.

To protect the eyes and face
from splashes, which can

cause severe burns.

Body Protection

A fully buttoned lab coat, long
pants, and closed-toed shoes
are mandatory. A chemical-

resistant apron may be

necessary for larger quantities.

To protect the skin from
accidental spills and

contamination.

Respiratory Protection

Work in a certified chemical
fume hood. If this is not
possible, a NIOSH-approved
respirator with an appropriate
cartridge for organic acid

vapors should be used.

To prevent inhalation of the
powder or aerosols, which can

cause respiratory irritation.

Handling and Storage Procedures

Proper handling and storage are critical to maintain the integrity of the peptide and ensure the

safety of laboratory personnel.

General Handling

o Work in a designated area: All work with Acetyl-PHF6 amide TFA should be conducted in a

well-ventilated chemical fume hood.

e Avoid dust formation: Handle the solid powder carefully to avoid creating dust.

o Use appropriate tools: Use spatulas and other equipment made of materials resistant to

corrosive chemicals.
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» Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

e Solution Preparation: When dissolving the peptide, add the solvent slowly to the solid. If
using DMSO, sonication may be required to achieve full dissolution.[1][2]

» Avoid Incompatibilities: Keep away from strong bases, oxidizing agents, and metals.

o Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

Storage

o Container: Keep the container tightly sealed to prevent moisture absorption.

o Temperature: Store the solid powder at -20°C for long-term storage.[2] For solutions in
DMSO, store at -80°C.[2]

o Location: Store in a dry, well-ventilated area away from incompatible materials.

First Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water and give
them 1-2 glasses of water to drink. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release Measures

Spill Cleanup

o Small Spills (Solid):

o Wear appropriate PPE.

o Gently sweep up the solid material, avoiding dust generation.

o Place the material into a suitable, labeled container for hazardous waste disposal.

o Clean the spill area with a suitable decontamination solution (e.g., a mild sodium

bicarbonate solution) and then wipe with a damp cloth.

o Large Spills:
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[e]

Evacuate the area immediately.

(¢]

Alert others and contact the appropriate emergency response team.

Ensure the area is well-ventilated.

[¢]

[¢]

Do not attempt to clean up a large spill without proper training and equipment.

Waste Disposal

Dispose of Acetyl-PHF6 amide TFA and any contaminated materials as hazardous chemical
waste in accordance with local, state, and federal regulations. Do not dispose of it down the
drain.

Experimental Protocols and Considerations
Protocol for Preparing a Stock Solution

o Equilibrate the vial of Acetyl-PHF6 amide TFA to room temperature before opening to
prevent condensation.

 In a chemical fume hood, weigh the desired amount of the peptide into a sterile, conical tube.

o Add the appropriate volume of sterile DMSO to achieve the desired concentration (e.g., for a
10 mM stock solution, add the appropriate volume of DMSO to your weighed peptide).

o Cap the tube and vortex briefly.

« If the peptide does not fully dissolve, sonicate the solution in a water bath until it becomes
clear.[1][2]

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -80°C.

Experimental Workflow: In Vitro Tau Aggregation Assay
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The following diagram illustrates a typical workflow for an in vitro aggregation assay using
Acetyl-PHF6 amide TFA.
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Prepare Aggregation Buffer

Prepare Acetyl-PHF6

amide TFA Stock Solution (e.g., PBS with heparin)

Initiate Aggregation:
Mix peptide and buffer
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with shaking
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Thioflavin T (ThT) Transmission Electron
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Click to download full resolution via product page

Caption: Workflow for in vitro tau aggregation assay.

Biological Context: Role in Tau Aggregation

Acetyl-PHF6 amide, derived from the third microtubule-binding repeat of the tau protein, is a
critical component in the formation of paired helical filaments (PHFs), which are hallmarks of
Alzheimer's disease.[3] The acetylation of the N-terminus and amidation of the C-terminus of
the PHF6 peptide significantly enhance its propensity to aggregate into [3-sheet-rich fibrils.[4][5]

The following diagram illustrates the proposed pathway of tau aggregation initiated by the
PHF6 peptide.
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Caption: PHF6-mediated tau aggregation pathway.

This guide is intended to provide comprehensive safety and handling information for Acetyl-
PHF6 amide TFA. Always consult your institution's safety guidelines and the most up-to-date
Safety Data Sheet before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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